Cas no 168009-91-4 (Achyranthoside D)

• Product Name: Achyranthoside D
• CAS No: 168009-91-4
• MF: C₅₃H₈₂O₂₅
• MW: 1119.20319986343
• CID: 232953
• PubChem ID: 85112371
• Update Time: 2024-11-07

Achyranthoside D Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b)-28-(b-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl3-O-[2-carboxy-1-(carboxymethoxy)-2-hydroxyethyl]-2-O-b-D-glucopyranosyl-
• AchyranthosideD
• Achyranthoside D
• 6-[[4,4,6a,6b,11,11,14b-heptamethyl-8a-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-[2-carboxy-1-(carboxymethoxy)-2-hydroxyethoxy]-3-hydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
• DTXSID701316766
• Betavulgaroside V
• AKOS040763500
• beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-[2-carboxy-1-(carboxymethoxy)-2-hydroxyethyl]-2-O-beta-D-glucopyranosyl-
• 168009-91-4
• (+)-Betavulgaroside V
• 6-{[4,4,6A,6B,11,11,14B-HEPTAMETHYL-8A-({[3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CARBONYL)-1,2,3,4A,5,6,7,8,9,10,12,12A,14,14A-TETRADECAHYDROPICEN-3-YL]OXY}-4-[2-CARBOXY-1-(CARBOXYMETHOXY)-2-HYDROXYETHOXY]-3-HYDROXY-5-{[3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXANE-2-CARBOXYLIC ACID
• DA-70527
• 6-((4,4,6a,6b,11,11,14b-heptamethyl-8a-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy)-4-(2-carboxy-1-(carboxymethoxy)-2-hydroxyethoxy)-3-hydroxy-5-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxane-2-carboxylic acid

• Inchi： InChI=1S/C53H82O25/c1-48(2)14-16-53(47(70)78-45-35(63)33(61)31(59)25(20-55)73-45)17-15-51(6)22(23(53)18-48)8-9-27-50(5)12-11-28(49(3,4)26(50)10-13-52(27,51)7)74-46-40(77-44-34(62)32(60)30(58)24(19-54)72-44)38(36(64)39(76-46)42(68)69)75-43(37(65)41(66)67)71-21-29(56)57/h8,23-28,30-40,43-46,54-55,58-65H,9-21H2,1-7H3,(H,56,57)(H,66,67)(H,68,69)
• InChI Key： VYVPIFXAYNIMKK-UHFFFAOYSA-N
• SMILES： C1(C)(C)CC2C3=CCC4C5(C)CCC(OC6C(OC7OC(CO)C(O)C(O)C7O)C(OC(OCC(O)=O)C(O)C(=O)O)C(O)C(C(=O)O)O6)C(C)(C)C5CCC4(C)C3(C)CCC2(C(OC2C(O)C(O)C(O)C(CO)O2)=O)CC1

Computed Properties

• Exact Mass: 1118.51451810g/mol
• Monoisotopic Mass: 1118.51451810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 78
• Rotatable Bond Count: 17
• Complexity: 2240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 405Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids